Cas no 207742-85-6 (2,3,4-Trifluorocinnamic acid)

• Product Name: 2,3,4-Trifluorocinnamic acid
• CAS No: 207742-85-6
• MF: C₉H₅F₃O₂
• MW: 202.130013227463
• MDL: MFCD00083552
• CID: 66771
• PubChem ID: 5708774
• Update Time: 2025-04-18

2,3,4-Trifluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trifluorocinnamic acid
• (2E)-3-(2,3,4-trifluorophenyl)prop-2-enoic acid
• (E)-3-(2,3,4-trifluorophenyl)prop-2-enoic acid
• 3-(2,3,4-trifluorophenyl)prop-2-enoic Acid
• PubChem8298
• (E)-3-(2,3,4-trifluorophenyl)acrylic acid
• SBB052780
• 7061AD
• PC8934
• VZ22111
• FCH5658035
• FCH4142361
• 3-(2,3,4-trifluoro-phenyl)-acrylic acid
• 2-Propenoic acid, 3-(2,3,4-trifluorophenyl)-
• J-013615
• 3-(2,3,4-Trifluorophenyl)acrylic acid
• AKOS025310000
• AKOS009158420
• JS-4128
• EN300-1836549
• 331776-45-5
• A16028
• 207742-85-6
• 3-(2,3,4-Trifluorophenyl)acrylicacid
• SCHEMBL1285273
• MFCD00083552
• CS-0161268
• EN300-1457017
• A12255
• 2,3,4-Trifluorocinnamic acid

• MDL： MFCD00083552
• Inchi： 1S/C9H5F3O2/c10-6-3-1-5(2-4-7(13)14)8(11)9(6)12/h1-4H,(H,13,14)/b4-2+
• InChI Key： AYDLBRHSHLRVAH-DUXPYHPUSA-N
• SMILES： FC1C(=C(C=CC=1/C=C/C(=O)O)F)F

Computed Properties

• Exact Mass: 202.02415
• Monoisotopic Mass: 202.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.468
• Melting Point: 175-178 °C(lit.)
• Boiling Point: 273.8°C at 760 mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.547
• PSA: 37.3
• LogP: 2.20170

2,3,4-Trifluorocinnamic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids